Application Notes & Protocols: Gadolinium Boride Nanoparticles for Synergistic Neutron Capture Therapy

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Gadolinium boride*
CAS No.:	*12008-06-9*
Cat. No.:	*B083291*

Get Quote

Abstract

Neutron Capture Therapy (NCT) is a binary radiotherapeutic modality that leverages the localized delivery of a neutron-capturing agent to a tumor, followed by irradiation with a low-energy neutron beam. This triggers a nuclear fission reaction, releasing high-energy, short-range particles that selectively destroy cancerous cells while sparing surrounding healthy tissue.[1][2] Historically, NCT has been dominated by Boron-10 (^{10}B) as the capture agent (BNCT). However, the emergence of **gadolinium boride** (GdBx) nanoparticles presents a paradigm shift, creating a single-agent system for a powerful, synergistic therapy that combines the distinct advantages of both Boron Neutron Capture Therapy (BNCT) and Gadolinium Neutron Capture Therapy (GdNCT).

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the rationale, synthesis, characterization, and application of **gadolinium boride** nanoparticles in NCT. It offers detailed, field-proven protocols for their

© 2026 BenchChem. All rights reserved.

evaluation from initial synthesis to in vivo efficacy studies, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

The Rationale: A Synergistic Approach to Neutron Capture Therapy

The fundamental limitation of any cancer therapy is maximizing tumor destruction while minimizing damage to healthy tissue. NCT achieves this through a two-step targeting process.[3][4] The development of **gadolinium boride** nanoparticles is rooted in overcoming the individual limitations of BNCT and GdNCT to create a more potent therapeutic.

1.1 Boron Neutron Capture Therapy (BNCT): High-LET, Localized Damage

BNCT is based on the nuclear reaction that occurs when stable ^{10}B captures a thermal neutron.[2][5] This reaction produces a high linear energy transfer (LET) alpha particle (^{4}He) and a recoiling lithium-7 (^{7}Li) nucleus.[1][6]

- Causality: The key therapeutic advantage of BNCT lies in the extremely short path length of these high-LET particles (5–9 µm), which is roughly the diameter of a single mammalian cell.[1][5] This ensures that the destructive energy is deposited almost exclusively within the boron-containing cell, making BNCT a highly targeted, cell-level therapy.[1][4] This physical confinement of the radiation dose is particularly effective at killing radioresistant hypoxic tumor cells.[7] A primary challenge, however, is the heterogeneous distribution of boron agents within a tumor, meaning that cancer cells not in the immediate vicinity of the reaction may escape destruction.[6][7][8]

1.2 Gadolinium Neutron Capture Therapy (GdNCT): Deeper Penetration and a Wider Kill Zone

GdNCT utilizes the stable isotope ^{157}Gd, which possesses the highest thermal neutron capture cross-section of any stable nuclide—approximately 254,000 barns, vastly exceeding the 3,840 barns of ^{10}B.[3][9][10]

- Causality: Upon neutron capture, the excited $^{158}Gd^*$ nucleus releases a complex spectrum of radiation, including prompt gamma rays, internal conversion (IC) electrons, and Auger electrons.[3][10][11] Unlike the particles in BNCT, the emitted gamma rays have a much longer path length of several centimeters.[7][8][10] This creates a "cross-fire" effect, allowing

© 2026 BenchChem. All rights reserved.

GdNCT to damage cancer cells in more remote regions of the tumor that might not have high nanoparticle uptake.[7][11] The high-LET Auger electrons, while highly destructive, have a very short range (nanometers), making their efficacy dependent on the nanoparticle's proximity to the cell nucleus.[9][11]

1.3 The **Gadolinium Boride** Advantage: Combining Strengths

Gadolinium boride nanoparticles are designed to function as a single theranostic agent that delivers both ^{10}B and ^{157}Gd to the tumor. This creates a dual-action therapy upon neutron irradiation.

- Synergy: The short-range, high-LET alpha particles from the ^{10}B reaction effectively kill tumor cells with high nanoparticle uptake, often through necrosis.[7] Simultaneously, the long-range gamma rays from the ^{157}Gd reaction can target and kill cancer cells further away, compensating for uneven nanoparticle distribution and inducing cell death primarily through apoptosis.[7][8] This combined effect addresses the primary limitations of each therapy alone.

- Theranostics: Gadolinium is a potent T1 contrast agent for Magnetic Resonance Imaging (MRI) and also provides contrast in Computed Tomography (CT).[8][11] This intrinsic imaging capability allows for non-invasive, real-time monitoring of nanoparticle biodistribution and accumulation in the tumor, enabling patient-specific treatment planning—a significant advantage over boron-only agents.[11][12]

Table 1: Comparison of Neutron Capture Agents

© 2026 BenchChem. All rights reserved.


Property	Boron-10 (^{10}B)	Gadolinium-157 (^{157}Gd)
Natural Abundance	19.9%	15.7%
Thermal Neutron Cross-Section (barns)	3,840[1][10]	254,000[9][10]
Primary Emitted Particles	α particle (^{4}He), ^{7}Li nucleus[2]	Gamma rays, Auger & IC electrons[3][11]
Particle Energy	High-LET[6]	Mixed (High-LET electrons, Low-LET gammas)[11]
Effective Kill Range	5–9 µm (Cellular)[1][5]	Several cm (Gamma) / nm-µm (Electrons)[8][10]
Primary Cell Death Mechanism	Necrosis[7]	Apoptosis[7]
Intrinsic Imaging Capability	None	MRI / CT Contrast Agent[8][12]

Synthesis and Physicochemical Characterization Protocol

The synthesis method must produce nanoparticles with consistent size, high elemental payload, and surfaces amenable to functionalization. The microwave arcing method is a robust technique for producing **gadolinium boride** nanoparticles.[8]

Diagram 1: Combined GdBNCT Mechanism of Action

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Synergistic mechanism of **gadolinium boride** nanoparticles in NCT.

2.1 Protocol: Synthesis of $Gd^{10}B_6$ Nanoparticles via Microwave Arcing

This protocol is adapted from methodologies demonstrated to produce effective $Gd^{10}B_6$ nanoparticles for combined GdBNCT.[7][8][13]

Objective: To synthesize **gadolinium boride** nanoparticles using ^{10}B-enriched precursors.

Materials:

© 2026 BenchChem. All rights reserved.

- Gadolinium powder (99.9%)
- ^{10}B-enriched amorphous boron powder (e.g., 98.5% enrichment)
- Deionized (DI) water
- Microwave oven (modified for arc discharge)
- Inert gas (Argon)
- Centrifuge and sonicator

Procedure:

- Precursor Preparation: Mix gadolinium powder and ^{10}B-enriched boron powder in the desired stoichiometric ratio (e.g., 1:6 molar ratio for $Gd^{10}B_6$).
- Microwave Arcing: Place the mixed powder in a crucible within the microwave chamber. Purge the chamber with argon gas to create an inert atmosphere.
  - Causality: An inert atmosphere prevents the oxidation of gadolinium and boron at the high temperatures generated during the arcing process.
- Initiate Reaction: Apply microwave power to initiate an arc discharge in the powder mixture. The intense, localized heat of the arc drives the formation of **gadolinium boride**.
- Collection and Purification: After the reaction is complete and the chamber has cooled, collect the resulting black powder.
- Washing: Suspend the powder in DI water and sonicate to break up large agglomerates. Centrifuge the suspension to pellet the nanoparticles and discard the supernatant. Repeat this washing step 3-5 times to remove unreacted precursors and impurities.
- Drying: Dry the final nanoparticle pellet under a vacuum to obtain the purified $Gd^{10}B_6$ nanoparticles.

2.2 Protocol: Surface Functionalization for Biocompatibility and Targeting

© 2026 BenchChem. All rights reserved.

Bare inorganic nanoparticles are often cleared rapidly by the reticuloendothelial system (RES) and may exhibit toxicity. Surface modification is critical for in vivo applications.[14][15]

Objective: To coat the $Gd^{10}B_6$ nanoparticles with a biocompatible polymer and conjugate a targeting ligand.

Materials:

- Purified $Gd^{10}B_6$ nanoparticles
- Carboxyl-terminated Pluronic F127 (F127-COOH) or PEG-COOH
- 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
- N-hydroxysuccinimide (NHS)
- Targeting Ligand (e.g., anti-EGFR antibody for head and neck cancers[8])
- Phosphate Buffered Saline (PBS), pH 7.4
- MES Buffer

Procedure:

- Polymer Coating: Disperse $Gd^{10}B_6$ nanoparticles in an aqueous solution of F127-COOH. The carboxylate anions will electrostatically interact with Gd^{3+} cations on the nanoparticle surface, forming a stable polymer layer.[8]
  - Causality: The F127 or PEG coating provides a hydrophilic "stealth" layer that reduces opsonization and RES uptake, thereby increasing blood circulation time. The terminal carboxyl groups provide functional handles for further conjugation.
- Activate Carboxyl Groups: Resuspend the polymer-coated nanoparticles in MES buffer. Add EDC and NHS to activate the terminal carboxyl groups, forming an amine-reactive NHS-ester.
  - Causality: EDC/NHS chemistry is a highly efficient and common method for forming stable amide bonds between a carboxyl group and a primary amine (present on proteins like

© 2026 BenchChem. All rights reserved.

antibodies).

- Conjugate Targeting Ligand: Add the anti-EGFR antibody solution to the activated nanoparticle suspension and allow it to react for several hours at room temperature or overnight at 4°C.
- Purification: Purify the final targeted nanoparticles (anti-EGFR-$Gd^{10}B_6$) via centrifugation or dialysis to remove unconjugated antibodies and excess reagents.
- Storage: Resuspend the final product in sterile PBS for storage and future use.

2.3 Physicochemical Characterization

Thorough characterization is a self-validating step to ensure the nanoparticles meet the required specifications for therapeutic use.

© 2026 BenchChem. All rights reserved.

Technique	Purpose	Typical Result for anti-EGFR-Gd^{10}B$_6$[7][8]
Transmission Electron Microscopy (TEM)	Visualize size, morphology, and crystallinity.	Spherical particles, ~100-150 nm diameter.
Dynamic Light Scattering (DLS)	Measure hydrodynamic diameter and size distribution in solution.	Hydrodynamic diameter slightly larger than TEM size due to polymer coating and hydration layer.
Zeta Potential	Measure surface charge; indicates colloidal stability.	Negative surface charge, indicating good dispersion stability in physiological buffer.
Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Quantify the elemental (Gd and B) composition.	Confirms high payload of both gadolinium and boron, consistent with the Gd^{10}B$_6$ formula.
X-ray Diffraction (XRD)	Confirm the crystalline structure of the nanoparticle core.	Diffraction pattern matching the Gd^{10}B$_6$ crystal structure.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirm successful surface functionalization with polymer and ligand.	Shows characteristic peaks for the polymer backbone and amide bonds from ligand conjugation.

In Vitro Evaluation Protocols

Before advancing to animal models, in vitro assays are essential to confirm biocompatibility and the neutron-capture-dependent therapeutic effect at the cellular level.

3.1 Protocol: Cytotoxicity Assessment (MTT Assay)

Objective: To determine the inherent toxicity of the nanoparticles in the absence of neutron irradiation. An ideal agent should have low "dark toxicity".

Materials:

© 2026 BenchChem. All rights reserved.

- Target cancer cell line (e.g., HTB-43 for head and neck cancer[8])
- Complete cell culture medium
- Anti-EGFR-$Gd^{10}B_6$ nanoparticle suspension
- 96-well plates
- MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
- DMSO

Procedure:

- Cell Seeding: Seed cancer cells in a 96-well plate at a density of ~$1x10^4$ cells/well and incubate for 24 hours to allow attachment.
- Nanoparticle Treatment: Prepare serial dilutions of the anti-EGFR-$Gd^{10}B_6$ nanoparticles in complete medium. Replace the medium in the wells with the nanoparticle dilutions. Include untreated cells as a control.
- Incubation: Incubate the cells with nanoparticles for 24-48 hours.
- MTT Addition: Add MTT reagent to each well and incubate for 4 hours.
    - Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.
- Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.
- Readout: Measure the absorbance at ~570 nm using a plate reader. Cell viability is expressed as a percentage relative to the untreated control cells.

3.2 Protocol: Cellular Uptake Quantification

Objective: To quantify the amount of Gd and B taken up by cancer cells, which is a critical predictor of NCT efficacy.

© 2026 BenchChem. All rights reserved.

Materials:

- Target cancer cell line cultured in petri dishes
- Anti-EGFR-$Gd^{10}B_6$ nanoparticle suspension
- Trypsin-EDTA
- Cell counter (e.g., hemocytometer)
- ICP-MS instrument

Procedure:

- Treatment: Treat cultured cells with a defined concentration of anti-EGFR-$Gd^{10}B_6$ nanoparticles for a set time (e.g., 24 hours). Include control cells treated with non-targeted nanoparticles to validate the effect of the targeting ligand.[7][8]
- Harvesting: Wash the cells thoroughly with PBS three times to remove any non-internalized nanoparticles.
- Cell Detachment and Counting: Detach the cells using Trypsin-EDTA and count a small aliquot to determine the total number of cells.
- Digestion: Pellet the remaining cells by centrifugation and digest the cell pellet using concentrated nitric acid.
- ICP-MS Analysis: Dilute the digested sample and analyze using ICP-MS to determine the mass of gadolinium and boron.
- Calculation: Express the uptake as µg of Gd or B per million cells. Studies have shown that targeting moieties like anti-EGFR can increase cellular uptake by over 3-fold compared to non-targeted nanoparticles.[7][8]

3.3 Protocol: In Vitro Neutron Capture Therapy Efficacy

Objective: To demonstrate that the nanoparticles induce cell death only after irradiation with thermal neutrons.

© 2026 BenchChem. All rights reserved.

Materials:

- Cells treated with nanoparticles (as in 3.2) and untreated control cells.
- Access to a thermal or epithermal neutron source (e.g., from a nuclear reactor or accelerator).[4][10]
- Cell survival assay kit (e.g., Calcein-AM/Propidium Iodide (PI) staining or clonogenic assay).

Procedure:


- Preparation: Culture cells in appropriate flasks or dishes. Treat one group with a non-toxic concentration of anti-EGFR-$Gd^{10}B_6$ nanoparticles. Leave another group untreated.
- Irradiation: Transport the cells to the neutron facility. Irradiate both the nanoparticle-treated and untreated cells with a thermal neutron fluence on the order of 10^{12} neutrons/cm^2.[10] Include a nanoparticle-treated, non-irradiated control group.
- Post-Irradiation Culture: Return the cells to the incubator and culture for 24-72 hours.
- Viability Assessment: Assess cell viability.
  - For Calcein-AM/PI: Stain cells. Live cells will fluoresce green (Calcein-AM) and dead cells will fluoresce red (PI).[8]
  - For Clonogenic Assay: Re-plate the cells at low density and allow them to grow for 1-2 weeks. Stain the resulting colonies and count them to determine the surviving fraction.
  - Causality: This is the definitive experiment to prove the binary nature of the therapy. Significant cell death should only be observed in the group that received both nanoparticles and neutron irradiation. Combined GdBNCT has been shown to induce significantly more cell death than either BNCT or GdNCT alone.[7][8]

In Vivo Evaluation Protocols

In vivo studies are the final preclinical step to evaluate the biodistribution, safety, and therapeutic efficacy of the nanoparticles in a living system.

© 2026 BenchChem. All rights reserved.

Diagram 2: General Experimental Workflow for GdBx Nanoparticle Evaluation



Click to download full resolution via product page

Caption: A streamlined workflow for the preclinical evaluation of GdBx nanoparticles.

4.1 Protocol: Biodistribution and Tumor Targeting Study

Objective: To determine the pharmacokinetic profile of the nanoparticles and quantify their accumulation in the tumor versus healthy organs.

Materials:

- Tumor-bearing animal model (e.g., nude mice with HTB-43 xenografts).
- Anti-EGFR-$Gd^{10}B_6$ nanoparticle suspension.
- MRI/CT scanner.
- ICP-MS instrument.

Procedure:

- Tumor Implantation: Establish solid tumors in mice by subcutaneous injection of cancer cells. Allow tumors to grow to a suitable size (e.g., 100-200 mm^3).
- Nanoparticle Administration: Administer the nanoparticles via intravenous (i.v.) injection (e.g., at a dose of 50 mg/kg[8]).

© 2026 BenchChem. All rights reserved.

- MRI/CT Imaging: At various time points post-injection (e.g., 2, 8, 24, 48 hours), anesthetize the mice and perform T1-weighted MRI or CT scans.
    - Causality: The Gd in the nanoparticles will enhance the signal in tissues where they accumulate, allowing for visualization of their delivery to the tumor.
- Ex Vivo Analysis: At a predetermined endpoint (e.g., 24 hours, often the point of maximum tumor accumulation), euthanize the animals.
- Organ Harvesting: Carefully dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart, brain).
- ICP-MS Quantification: Weigh each tissue sample, digest it in nitric acid, and analyze via ICP-MS to determine the concentration of Gd and B. Express the results as µg of element per gram of tissue (% Injected Dose/g).
    - Self-Validation: A successful targeted nanoparticle will show significantly higher accumulation in the tumor compared to most healthy tissues, particularly muscle. A high tumor-to-blood ratio is also desirable.[8] For example, anti-EGFR-Gd^{10}B$_6$ has achieved tumor accumulation of 158 µg ^{10}B/g and 364 µg Gd/g.[8]

4.2 Protocol: In Vivo NCT Efficacy Study

Objective: To evaluate the ability of the combined GdBNCT to inhibit tumor growth and improve survival in an animal model.

Materials:

- Tumor-bearing mice prepared as in 4.1.
- Access to a neutron source.

Procedure:

- Group Allocation: Randomly assign tumor-bearing mice to several groups (n=5-10 per group):
    - Group 1: Saline only (Control)

© 2026 BenchChem. All rights reserved.

- Group 2: Saline + Neutron Irradiation (NR)
- Group 3: Nanoparticles only
- Group 4: Nanoparticles + Neutron Irradiation (NR)
- Causality: This group structure is critical to isolate the therapeutic effect. It demonstrates that neither the nanoparticles alone nor the neutrons alone are effective, but the combination is.

- Treatment: At the time of peak tumor accumulation determined from the biodistribution study (e.g., 24 hours post-injection), administer nanoparticles or saline to the respective groups.
- Neutron Irradiation: Anesthetize the mice in Groups 2 and 4. Shield their bodies, leaving only the tumor area exposed, and irradiate with a therapeutic dose of thermal neutrons.
- Monitoring: Monitor the mice regularly (e.g., every 2-3 days). Measure tumor volume using calipers and record body weight as a measure of systemic toxicity.
- Endpoints: The primary endpoints are tumor growth delay (the time it takes for tumors to reach a certain volume) and overall survival.
- Data Analysis: Plot tumor growth curves and Kaplan-Meier survival curves for each group. Statistical analysis (e.g., ANOVA, log-rank test) should be used to determine significance. A successful outcome will show near-complete tumor regression and significantly prolonged survival in the "Nanoparticles + NR" group compared to all control groups.[8][13]

Conclusion and Future Perspectives

Gadolinium boride nanoparticles represent a highly promising platform for advancing Neutron Capture Therapy. By combining the distinct, complementary cytotoxic mechanisms of BNCT and GdNCT into a single agent, they offer the potential for a more potent and comprehensive tumor-killing effect. The intrinsic theranostic properties of gadolinium further enhance their clinical translatability by enabling MRI-guided treatment planning and delivery verification.

The protocols outlined in this document provide a rigorous framework for the synthesis, characterization, and preclinical evaluation of these advanced nanomaterials. Future work

© 2026 BenchChem. All rights reserved.

should focus on optimizing nanoparticle design for enhanced tumor penetration, exploring new targeting ligands for different cancer types, and conducting comprehensive long-term toxicology studies to pave the way for clinical trials. The continued, interdisciplinary collaboration between chemists, physicists, and oncologists will be paramount to realizing the full therapeutic potential of this innovative approach to cancer treatment.

References

- Lee, H., et al. (2022). Gadolinium Neutron Capture Therapy (GdNCT) Agents from Molecular to Nano: Current Status and Perspectives. ACS Omega.
- UW Physics. (n.d.). Gadolinium Neutron Capture Therapy (GdNCT). UW Physics Home Pages.
- Xing, H., et al. (2023). Gadolinium Neutron Capture Reaction-Induced Nucleodynamic Therapy Potentiates Antitumor Immunity. CCS Chemistry.
- DGBNCT. (2020). Boron Neutron Capture Therapy (BNCT). DGBNCT.
- Montemayor, J.N., et al. (2025). A Review of Boron Neutron Capture Therapy: Its History and Current Challenges. [Source not fully available].
- Wang, L-W., et al. (n.d.). Boron neutron capture therapy in the context of tumor heterogeneity: progress, challenges, and future perspectives. Frontiers.
- Wikipedia. (n.d.). Neutron capture therapy of cancer. Wikipedia.
- Li, F., et al. (2022). Boron Neutron Capture Therapy: Current Status and Challenges. Frontiers in Oncology.
- Kawai, K., et al. (n.d.). Hydrothermal synthesis and preliminary cytotoxicity assessment of gadolinium borate nanoparticles for neutron capture therapy. Semantic Scholar.
- Chen, Y., et al. (2023). Combined Gadolinium and Boron Neutron Capture Therapies for Eradication of Head-and-Neck Tumor Using Gd10B6 Nanoparticles under MRI/CT Image Guidance. Journal of the American Chemical Society Au.
- Lee, H., et al. (2022). Gadolinium Neutron Capture Therapy (GdNCT) Agents from Molecular to Nano: Current Status and Perspectives. ACS Omega.
- Chen, K-T., et al. (2023). Recent progress of nano-drugs in neutron capture therapy. Journal of Controlled Release.
- Chen, Y., et al. (2023). Combined Gadolinium and Boron Neutron Capture Therapies for Eradication of Head-and-Neck Tumor Using Gd10B6 Nanoparticles under MRI/CT Image Guidance. JACS Au.
- Kulik, L., et al. (n.d.). Boron and Gadolinium Loaded Fe3O4 Nanocarriers for Potential Application in Neutron Capture Therapy. PMC.
- Vitali, A., et al. (2023). Synthesis and Characterization of Gd-Functionalized B4C Nanoparticles for BNCT Applications. Life.

© 2026 BenchChem. All rights reserved.

- Chen, Y., et al. (2023). Combined Gadolinium and Boron Neutron Capture Therapies for Eradication of Head-and-Neck Tumor Using Gd10B6 Nanoparticles under MRI/CT Image Guidance. PubMed.
- Lee, N., et al. (n.d.). Targeting strategies for multifunctional nanoparticles in cancer imaging and therapy. [Source not fully available].
- Kim, J., et al. (n.d.). Advances in targeting strategies for nanoparticles in cancer imaging and therapy. [Source not fully available].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Neutron capture therapy of cancer - Wikipedia [en.wikipedia.org]
- 2. Boron Neutron Capture Therapy: Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. dgbnct.de [dgbnct.de]
- 5. researchgate.net [researchgate.net]
- 6. Frontiers | Boron neutron capture therapy in the context of tumor heterogeneity: progress, challenges, and future perspectives [frontiersin.org]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Combined Gadolinium and Boron Neutron Capture Therapies for Eradication of Head-and-Neck Tumor Using Gd10B6 Nanoparticles under MRI/CT Image Guidance - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Gadolinium Neutron Capture Therapy (GdNCT) – Pupa Gilbert Research Group – UW–Madison [home.physics.wisc.edu]
- 10. Gadolinium Neutron Capture Therapy (GdNCT) Agents from Molecular to Nano: Current Status and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 11. chinesechemsoc.org [chinesechemsoc.org]
- 12. Recent progress of nano-drugs in neutron capture therapy - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 13. Combined Gadolinium and Boron Neutron Capture Therapies for Eradication of Head-and-Neck Tumor Using Gd10B6 Nanoparticles under MRI/CT Image Guidance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. pure.kaist.ac.kr [pure.kaist.ac.kr]
- 15. Advances in targeting strategies for nanoparticles in cancer imaging and therapy. | Semantic Scholar [semanticscholar.org]
- To cite this document: BenchChem. [Application Notes & Protocols: Gadolinium Boride Nanoparticles for Synergistic Neutron Capture Therapy]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b083291/docs#application-notes-protocols-gadolinium-boride-nanoparticles-for-synergistic-neutron-capture-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.